Cas no 19983-29-0 (2-(pyrrolidin-1-yl)-1,3-benzothiazole)
2-(Pyrrolidin-1-yl)-1,3-benzothiazole is a heterocyclic compound featuring a benzothiazole core substituted with a pyrrolidine moiety. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and material science. Its rigid aromatic system combined with the flexible pyrrolidine ring enhances binding affinity in pharmacological applications, particularly in targeting central nervous system receptors. The compound's stability and synthetic versatility allow for further functionalization, enabling the development of novel bioactive molecules or optoelectronic materials. Its well-defined reactivity profile ensures reproducibility in research and industrial processes.
19983-29-0 structure
Product Name:2-(pyrrolidin-1-yl)-1,3-benzothiazole
CAS No:19983-29-0
MF:C11H12N2S
MW:204.291380882263
CID:123873
PubChem ID:10655812
Update Time:2025-10-29
2-(pyrrolidin-1-yl)-1,3-benzothiazole Chemical and Physical Properties
Names and Identifiers
-
- Benzothiazole,2-(1-pyrrolidinyl)-
- 2-(1-Pyrrolidinyl)-1,3-benzothiazole
- Benzothiazole, 2-(1-pyrrolidinyl)- (8CI,9CI)
- 2-(pyrrolidin-1-yl)-1,3-benzothiazole
- DTXSID701303511
- 2-(pyrrolidin-1-yl)benzo[d]thiazole
- 2-(1-Pyrrolidinyl)benzothiazole
- EN300-138445
- SCHEMBL8526236
- Oprea1_306633
- 19983-29-0
- 2-pyrrolidin-1-yl-1,3-benzothiazole
-
- Inchi： 1S/C11H12N2S/c1-2-6-10-9(5-1)12-11(14-10)13-7-3-4-8-13/h1-2,5-6H,3-4,7-8H2
- InChI Key： IJFFUAQBZZXGLE-UHFFFAOYSA-N
- SMILES： S1C2C=CC=CC=2N=C1N1CCCC1
Computed Properties
- Exact Mass: 204.07226
- Monoisotopic Mass: 204.07211956g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 44.4Ų
Experimental Properties
- PSA: 16.13
2-(pyrrolidin-1-yl)-1,3-benzothiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM514135-1g |
2-(Pyrrolidin-1-yl)benzo[d]thiazole |
19983-29-0 | 97% | 1g |
$337 | 2023-01-01 | |
| Enamine | EN300-153794-0.05g |
2-(pyrrolidin-1-yl)-1,3-benzothiazole |
19983-29-0 | 95% | 0.05g |
$101.0 | 2023-02-14 | |
| Enamine | EN300-153794-0.1g |
2-(pyrrolidin-1-yl)-1,3-benzothiazole |
19983-29-0 | 95% | 0.1g |
$152.0 | 2023-02-14 | |
| Enamine | EN300-153794-0.25g |
2-(pyrrolidin-1-yl)-1,3-benzothiazole |
19983-29-0 | 95% | 0.25g |
$216.0 | 2023-02-14 | |
| Enamine | EN300-153794-0.5g |
2-(pyrrolidin-1-yl)-1,3-benzothiazole |
19983-29-0 | 95% | 0.5g |
$407.0 | 2023-02-14 | |
| Enamine | EN300-153794-1.0g |
2-(pyrrolidin-1-yl)-1,3-benzothiazole |
19983-29-0 | 95% | 1.0g |
$528.0 | 2023-02-14 | |
| Enamine | EN300-153794-2.5g |
2-(pyrrolidin-1-yl)-1,3-benzothiazole |
19983-29-0 | 95% | 2.5g |
$1034.0 | 2023-02-14 | |
| Enamine | EN300-153794-5.0g |
2-(pyrrolidin-1-yl)-1,3-benzothiazole |
19983-29-0 | 95% | 5.0g |
$1530.0 | 2023-02-14 | |
| Enamine | EN300-153794-10.0g |
2-(pyrrolidin-1-yl)-1,3-benzothiazole |
19983-29-0 | 95% | 10.0g |
$2269.0 | 2023-02-14 | |
| Enamine | EN300-138445-0.05g |
2-(pyrrolidin-1-yl)-1,3-benzothiazole |
19983-29-0 | 95% | 0.05g |
$101.0 | 2023-02-15 |
2-(pyrrolidin-1-yl)-1,3-benzothiazole Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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